Ethyl 2-(cyclobutylamino)acetate
Overview
Description
Ethyl 2-(cyclobutylamino)acetate is a chemical compound with the CAS Number: 742015-31-2 . It has a molecular weight of 157.21 . The compound is in liquid form .
Molecular Structure Analysis
The InChI code and key for Ethyl 2-(cyclobutylamino)acetate are available, which can be used to generate its molecular structure .Physical And Chemical Properties Analysis
Ethyl 2-(cyclobutylamino)acetate is a liquid . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Medicine
Ethyl 2-(cyclobutylamino)acetate has potential applications in medicine due to its structural properties. It can be used as a precursor for synthesizing various pharmacologically active molecules. For instance, its amino-acetate group could be utilized in the development of novel antiviral or antibacterial agents, as such structures are often found in compounds with these activities .
Agriculture
In agriculture, Ethyl 2-(cyclobutylamino)acetate could serve as a building block for the synthesis of herbicides or pesticides. Its cyclobutyl group may impart unique biological activities, which can be explored for controlling pests and diseases affecting crops .
Material Science
The compound’s utility in material science can be explored in the synthesis of new polymeric materials. Due to its reactive amino group, it can be incorporated into polymer chains, potentially resulting in materials with improved mechanical properties or novel features .
Industrial Applications
Industrially, Ethyl 2-(cyclobutylamino)acetate can be used as a solvent or a reagent in chemical syntheses. Its liquid form and chemical stability make it suitable for various industrial processes, including the manufacturing of dyes and fine chemicals.
Environmental Impact
The environmental impact of Ethyl 2-(cyclobutylamino)acetate is an area of research interest. Studies could focus on its biodegradability and potential toxicity to ensure safe handling and disposal practices in its applications .
Biotechnology
In biotechnology, this compound could be investigated for its role in enzymatic reactions or as a substrate for microbial transformations. Its structure could be modified by biocatalysts to produce high-value chiral intermediates for pharmaceuticals .
Analytical Chemistry
Ethyl 2-(cyclobutylamino)acetate may be used as a standard or reference compound in analytical methods such as chromatography or mass spectrometry. Its unique molecular signature helps in the identification and quantification of similar compounds .
Pharmaceutical Research
In pharmaceutical research, Ethyl 2-(cyclobutylamino)acetate’s potential for drug development is significant. It could be used to synthesize analogs of existing drugs or to create new drug candidates with improved efficacy and safety profiles .
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(cyclobutylamino)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-2-11-8(10)6-9-7-4-3-5-7/h7,9H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIOLOFIECHQMLW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC1CCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10521852 |
Source
|
| Record name | Ethyl N-cyclobutylglycinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10521852 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(cyclobutylamino)acetate | |
CAS RN |
742015-31-2 |
Source
|
| Record name | Ethyl N-cyclobutylglycinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10521852 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2E)-3-thien-2-ylprop-2-enoyl]piperazine](/img/structure/B1282231.png)
![4-Chloropyrido[3,2-d]pyrimidine](/img/structure/B1282233.png)
![2-Azaspiro[5.5]undec-8-ene](/img/structure/B1282242.png)
